Cas no 7779-73-9 (Isobornyl isovalerate)

Isobornyl isovalerate Properties

Names and Identifiers

• Isobornyl isovalerate
• 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl 3-methylbutanoate
• ISOBORNYL ISOVALERATE(SG)
• 76-50-6
• 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 3-methylbutanoate
• 276885-74-6
• W-104361
• (-)-Bornyl isovalerate, >=97%
• Borneol-iso-Valerate = Bornyl iso-Valerate
• DTXSID80873577
• (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) 3-methylbutanoate
• NS00012670
• 3-methylbutanoic acid (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) ester
• (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) 3-methylbutanoate
• 7779-73-9
• BORNYL ISOVALERATE
• MPYYVGIJHREDBO-UHFFFAOYSA-N
• A839197
• 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl 3-methylbutanoate #
• NS00113993
• FT-0623173
• SCHEMBL309489
• Isobornyl 3-methylbutanoate
• Bornyval
• 2-Bornyl isovalerate
• NS00113994
• +Expand

• InChIKey： MPYYVGIJHREDBO-UHFFFAOYSA-N
• Inchi： 1S/C15H26O2/c1-10(2)8-13(16)17-12-9-11-6-7-15(12,5)14(11,3)4/h10-12H,6-9H2,1-5H3
• SMILES： CC(CC(OC1CC2CCC1(C2(C)C)C)=O)C

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 238.193
• Heavy Atom Count: 17
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.79050
• PSA: 26.30000
• Refractive Index: 1.456-1.466
• Boiling Point: 260.6 °C at 760 mmHg
• Flash Point: 110 ºC
• FEMA: 2166
• Color/Form: Colorless liquid
• Density: 0.950